Cas no 121587-20-0 (6-Demethoxycleomiscosin)

• Product Name: 6-Demethoxycleomiscosin
• CAS No: 121587-20-0
• MF: C₁₉H₁₆O₇
• MW: 356.326146125793
• CID: 4670366
• PubChem ID: 134715065
• Update Time: 2025-05-19

6-Demethoxycleomiscosin Chemical and Physical Properties

Names and Identifiers

• 6-Demethoxycleomiscosin A
• (2R,3R)-3-(4-Hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydropyrano[3,2-h][1,4]benzodioxin-9-o
• 5'-Demethoxyisodaphneticin
• (2R,3R)-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydropyrano[3,2-h][1,4]benzodioxin-9-one
• F94013
• 121587-20-0
• AKOS040761197
• 6-Demethoxycleomiscosin

• Inchi： 1S/C19H16O7/c1-23-14-8-11(2-5-12(14)21)17-15(9-20)25-19-13(24-17)6-3-10-4-7-16(22)26-18(10)19/h2-8,15,17,20-21H,9H2,1H3/t15-,17-/m1/s1
• InChI Key： SPQBUENVXULSQS-NVXWUHKLSA-N
• SMILES： O1C2C=CC3C=CC(=O)OC=3C=2O[C@H](CO)[C@H]1C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 356.08960285g/mol
• Monoisotopic Mass: 356.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.4
• XLogP3: 2.2

Experimental Properties

• Color/Form: Powder

6-Demethoxycleomiscosin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Coumarinolignans Coumarinolignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Coumarinolignans

Additional information on 6-Demethoxycleomiscosin

Recent Advances in the Study of 6-Demethoxycleomiscosin (CAS: 121587-20-0)

6-Demethoxycleomiscosin (CAS: 121587-20-0) is a naturally occurring coumarin derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its diverse pharmacological properties. Recent studies have focused on elucidating its mechanisms of action, optimizing its synthesis, and exploring its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

In a 2023 study published in the Journal of Natural Products, researchers investigated the anti-inflammatory and antioxidant properties of 6-Demethoxycleomiscosin. The study demonstrated that the compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, the compound exhibited strong free radical scavenging activity, further supporting its role in oxidative stress-related conditions.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the synthetic pathways for 6-Demethoxycleomiscosin. The researchers developed a novel, cost-effective method for its synthesis, which could facilitate large-scale production for further pharmacological studies. The synthetic approach involved a series of condensation and cyclization reactions, yielding the target compound with high purity and efficiency.

Furthermore, a 2024 preclinical study highlighted the anticancer potential of 6-Demethoxycleomiscosin. The compound was found to induce apoptosis in various cancer cell lines, including breast and lung cancer, through the activation of the intrinsic apoptotic pathway. These findings underscore the compound's potential as a lead candidate for anticancer drug development.

In conclusion, the latest research on 6-Demethoxycleomiscosin (CAS: 121587-20-0) underscores its multifaceted pharmacological properties, ranging from anti-inflammatory and antioxidant effects to anticancer activity. The development of efficient synthetic methods and the elucidation of its mechanisms of action pave the way for future clinical studies. Continued research in this area holds promise for the discovery of novel therapeutics based on this intriguing compound.